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Abstract
2-Nitropropane (2-NP) is a versatile solvent and a valuable synthetic intermediate. Its

chemical behavior in solution is largely dictated by the tautomeric equilibrium between its

neutral nitro form and its anionic aci-nitro form (propane-2-nitronate). This guide provides a

comprehensive overview of the tautomerism and reactivity of 2-nitropropane, with a focus on

its solution-phase chemistry. It includes a detailed discussion of the factors influencing the

tautomeric equilibrium, the distinct reactivity of each tautomer, and relevant experimental

protocols for their study.

Introduction
2-Nitropropane is a secondary nitroalkane that exhibits nitro-aci tautomerism, a form of proton

tautomerism.[1] The nitro tautomer is the more stable form, but the aci-nitro tautomer, also

known as propane-2-nitronate, plays a crucial role in the reactivity of 2-nitropropane.[2] The

formation of the aci-nitro tautomer is a key step in many of its characteristic reactions and is

also implicated in its biological activity, including its genotoxicity.[3][4] This guide will delve into

the quantitative aspects of this tautomeric relationship and the subsequent reactivity of both

forms in solution.
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The tautomeric equilibrium between 2-nitropropane and its aci-nitro form is a dynamic process

influenced by factors such as pH, solvent, and the presence of catalysts.[5][6]

The Nitro-Aci Equilibrium
The equilibrium involves the transfer of a proton from the α-carbon of the nitro form to one of

the oxygen atoms of the nitro group, forming the aci-nitro tautomer (a nitronic acid). In the

presence of a base, the aci-nitro form is deprotonated to yield the nitronate anion.

Nitro Form Aci-Nitro Form (Nitronic Acid)
Nitronate Anion

 Tautomerization  Deprotonation
(Base)

 Protonation
(Acid)
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Figure 1: Tautomeric equilibrium of 2-nitropropane.

Quantitative Aspects of Tautomerism
The acidity of the α-proton in 2-nitropropane is a key determinant of the position of the

tautomeric equilibrium. The pKa of 2-nitropropane has been determined, providing a

quantitative measure of its tendency to deprotonate and form the nitronate anion.

Parameter Value Solvent/Conditions Reference

pKa 7.63
Aqueous solution

(determined by HPLC)
[4]

pKa 7.68 Not specified [7]

Table 1: Acidity Constant of 2-Nitropropane
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The tautomeric equilibrium of 2-nitropropane is significantly influenced by the solvent. Polar

solvents can stabilize the more polar aci-nitro form and the nitronate anion through solvation.[5]

[6] In biological systems, the tautomerization is catalyzed by enzymes.[3][8] For instance,

hepatic enzymes, predominantly in the cytosol, have been shown to catalyze the nitro-aci

tautomerism of 2-nitropropane.[3]

Condition
Rate of Conversion (2-NP
to P2N)

Reference

Without hepatocytes
2.6 nmol P2N / (10⁶

cells/mL)⁻¹ min⁻¹
[3]

With rat hepatocytes
4.0 nmol P2N / (10⁶

cells/mL)⁻¹ min⁻¹
[3]

With mouse hepatocytes
4.2 nmol P2N / (10⁶

cells/mL)⁻¹ min⁻¹
[3]

Table 2: Enzymatic Catalysis of 2-Nitropropane Tautomerization

Reactivity of 2-Nitropropane and its Tautomers
The nitro and aci-nitro forms of 2-nitropropane exhibit distinct chemical reactivity. The nitro

form is relatively inert, while the aci-nitro form (specifically the nitronate anion) is a versatile

intermediate with both nucleophilic and electrophilic character.[9]

Reactivity of the Nitro Form
The nitro form of 2-nitropropane can undergo reduction to form 2-aminopropane. It can also

participate in radical reactions.

Reactivity of the Aci-Nitro Form (Nitronate Anion)
The propane-2-nitronate anion is an ambident nucleophile, with electron density on both the α-

carbon and the oxygen atoms of the nitro group. This dual reactivity allows it to react with

electrophiles at either site, leading to C-alkylation or O-alkylation products.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b154153?utm_src=pdf-body
https://www.walshmedicalmedia.com/open-access/exploring-solvation-effects-on-tautomerism-innovative-experimental-techniques-129377.html
https://www.mdpi.com/2073-8994/13/7/1223
https://pubmed.ncbi.nlm.nih.gov/8620570/
https://pubmed.ncbi.nlm.nih.gov/17105207/
https://www.benchchem.com/product/b154153?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/8620570/
https://pubmed.ncbi.nlm.nih.gov/8620570/
https://pubmed.ncbi.nlm.nih.gov/8620570/
https://pubmed.ncbi.nlm.nih.gov/8620570/
https://www.benchchem.com/product/b154153?utm_src=pdf-body
https://www.benchchem.com/product/b154153?utm_src=pdf-body
https://www.benchchem.com/product/b154153?utm_src=pdf-body
https://www.benchchem.com/pdf/Validating_the_Structure_of_1_m_Nitro_phenyl_2_nitro_propane_A_Comparative_Guide_to_2D_NMR_and_Alternative_Spectroscopic_Techniques.pdf
https://www.benchchem.com/product/b154153?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b154153?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Propane-2-nitronate Anion
C-Alkylation Product C-attack

O-Alkylation Product
(Nitronic Ester)

 O-attack

Electrophile (E⁺)

2-Nitropropane

Propane-2-nitronate

 Base

Propane-2-nitronic_acid

 H⁺

Protonated_Nitronic_Acid

 H⁺

Addition_of_Water

 + H₂O

Intermediate

 - H⁺

Acetone

 - HNO
(→ ½ N₂O + ½ H₂O)

 

Sample

Dilution

 in mobile phase

Filtration

 0.45 µm filter

HPLC_Injection

 

Separation

 C18 column

Detection

 UV detector

Quantification

 vs. standards

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b154153?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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